Cas no 89724-83-4 (Ethanone, 1-[5-(oxiranylmethoxy)-2-thienyl]-)
![Ethanone, 1-[5-(oxiranylmethoxy)-2-thienyl]- structure](https://www.kuujia.com/scimg/cas/89724-83-4x500.png)
89724-83-4 structure
Product name:Ethanone, 1-[5-(oxiranylmethoxy)-2-thienyl]-
Ethanone, 1-[5-(oxiranylmethoxy)-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[5-(oxiranylmethoxy)-2-thienyl]-
- 1-[5-(oxiran-2-ylmethoxy)thiophen-2-yl]ethanone
- 89724-83-4
- DTXSID10531032
- 1-{5-[(Oxiran-2-yl)methoxy]thiophen-2-yl}ethan-1-one
-
- Inchi: InChI=1S/C9H10O3S/c1-6(10)8-2-3-9(13-8)12-5-7-4-11-7/h2-3,7H,4-5H2,1H3
- InChI Key: JIEOYCNKGHCHQP-UHFFFAOYSA-N
- SMILES: CC(=O)C1=CC=C(S1)OCC2CO2
Computed Properties
- Exact Mass: 198.03506535g/mol
- Monoisotopic Mass: 198.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 67.1Ų
Ethanone, 1-[5-(oxiranylmethoxy)-2-thienyl]- Related Literature
-
Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
-
M. Cargnello,C. Chen,M. D'Arienzo,R. J. Gorte RSC Adv., 2015,5, 41920-41922
-
Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
-
Paul Martini,Felix Laimer,Marcelo Goulart,Florent Calvo,Paul Scheier Faraday Discuss., 2019,217, 276-289
-
Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
89724-83-4 (Ethanone, 1-[5-(oxiranylmethoxy)-2-thienyl]-) Related Products
- 1427024-25-6(Ethyl 5-amino-4-bromo-1-(1-ethylpropyl)pyrazole-3-carboxylate)
- 1208076-29-2(2,6-Difluorotoluene (Methyl D3))
- 2248314-27-2(Ethyl 2-amino-5-thiophen-2-ylbenzoate)
- 2228780-16-1(2-(3-ethoxy-2-methoxyphenyl)prop-2-enoic acid)
- 1396800-31-9(N,N-dimethyl-2-{4-2-(trifluoromethyl)benzamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide)
- 5587-61-1(Triisocyanato(methyl)silane)
- 883536-34-3(2-Ethoxy-4,5-dimethylbenzaldehyde)
- 2230780-65-9(IL-17A antagonist 3)
- 1175744-50-9(1H-Indol-6-amine, 2-(4-chlorophenyl)-4-(propylsulfonyl)-)
- 2171300-89-1(1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
